Cas no 868678-28-8 (butyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate)

• Product Name: butyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate
• CAS No: 868678-28-8
• MF: C₂₄H₂₃FN₂O₅
• MW: 438.448230028152
• CID: 5987484
• PubChem ID: 18560945
• Update Time: 2025-10-31

butyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• butyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate
• butyl 4-[[1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carbonyl]amino]benzoate
• 868678-28-8
• AKOS024612177
• F1825-0033
• butyl 4-(1-((4-fluorobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamido)benzoate
• butyl 4-{1-[(4-fluorophenyl)methoxy]-2-oxo-1,2-dihydropyridine-3-amido}benzoate

• Inchi： 1S/C24H23FN2O5/c1-2-3-15-31-24(30)18-8-12-20(13-9-18)26-22(28)21-5-4-14-27(23(21)29)32-16-17-6-10-19(25)11-7-17/h4-14H,2-3,15-16H2,1H3,(H,26,28)
• InChI Key： NAUFJMSGEDPYBO-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C1=CC=C(NC(C2=CC=CN(OCC3=CC=C(F)C=C3)C2=O)=O)C=C1

Computed Properties

• Exact Mass: 438.15910000g/mol
• Monoisotopic Mass: 438.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.9Ų

Additional information on butyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate

Comprehensive Overview of Butyl 4-{1-(4-Fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate (CAS No. 868678-28-8)

Butyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate (CAS No. 868678-28-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its unique pyridine-3-amido and benzoate functional groups, exhibits potential applications in drug development, particularly in targeting enzyme modulation and cellular signaling pathways. Its molecular structure, featuring a 4-fluorophenyl moiety, enhances its bioavailability and binding affinity, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's CAS No. 868678-28-8 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Recent studies highlight its role in the synthesis of intermediates for anti-inflammatory and neuroprotective compounds, aligning with the growing demand for treatments addressing chronic diseases. Researchers are particularly intrigued by its potential to inhibit specific kinase enzymes, a hot topic in oncology and autoimmune disease research. This aligns with trending searches on "kinase inhibitors in cancer therapy" and "fluorophenyl derivatives in drug design," reflecting its relevance in contemporary scientific discourse.

From a synthetic chemistry perspective, butyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate exemplifies advancements in green chemistry practices. Its synthesis often involves catalytic methods that minimize waste, resonating with the global push for sustainable pharmaceutical production. Keywords like "eco-friendly synthesis of fluorinated compounds" and "catalytic esterification" frequently appear in related literature, underscoring its alignment with environmental concerns. Additionally, its lipophilic butyl ester group enhances membrane permeability, a property highly sought after in CNS drug development, as evidenced by rising searches for "blood-brain barrier penetration strategies."

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, techniques widely discussed in forums on "advanced analytical methods for heterocyclic compounds." Its stability under physiological conditions has also prompted investigations into its use as a prodrug candidate, a trending topic in pharmacology circles. The 4-fluorophenyl methoxy segment, in particular, has been linked to improved metabolic resistance, addressing common challenges in drug half-life optimization—a frequent query in medicinal chemistry communities.

In material science applications, derivatives of CAS No. 868678-28-8 have shown promise in liquid crystal formulations, coinciding with increased interest in "fluorinated aromatic materials for displays." This dual applicability in pharmaceuticals and advanced materials makes it a versatile subject for interdisciplinary research. Patent analyses reveal a steady rise in filings involving its molecular scaffold, particularly in combination with biodegradable polymer matrices—a response to the surge in searches for "sustainable drug delivery systems."

Quality control protocols for butyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate emphasize strict ICH guidelines, reflecting industry priorities around "impurity profiling in complex esters." Recent publications have also explored its potential as a fluorescent probe precursor, tapping into the booming market for diagnostic imaging agents—a sector generating numerous queries about "small-molecule optical probes." These diverse applications demonstrate how this compound bridges gaps between traditional organic chemistry and cutting-edge biomedical technologies.

The compound's structure-activity relationship (SAR) studies frequently appear in computational chemistry discussions, especially regarding "QSAR modeling of pyridine derivatives." This computational angle addresses the pharmaceutical industry's drive toward in silico drug discovery, a dominant theme in AI-assisted research. Furthermore, its crystalline properties have been examined for co-crystal engineering applications, responding to popular searches about "multi-component pharmaceutical solids." Such multifaceted research avenues ensure its continued prominence in scientific literature and patent landscapes.

As regulatory agencies worldwide emphasize genotoxic impurity control, synthesis pathways for 868678-28-8 derivatives increasingly incorporate quality by design (QbD) principles—a direct response to frequent regulatory queries. The compound's electron-withdrawing fluorophenyl group also makes it a candidate for electrophilic substitution studies, connecting to pedagogical searches about "aromatic substitution mechanisms." This educational dimension further expands its relevance beyond industrial applications into academic training environments.

Looking ahead, butyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate is poised to remain a compound of interest due to its structural versatility. Emerging research areas like targeted protein degradation (PROTACs) and covalent inhibitor design may leverage its reactive handles, topics currently dominating medicinal chemistry conferences. With persistent searches for "fluorine in drug discovery" and "ester prodrug optimization," this molecule exemplifies how classical chemical motifs continue to enable modern therapeutic breakthroughs while adhering to sustainable science imperatives.